Dimethyl 2,2'-(1,3-dioxolane-2,2-diyl)diacetate
Cat. No. B1618852
Key on ui cas rn:
6506-31-6
M. Wt: 218.2 g/mol
InChI Key: LVAUHOGCZGDDIX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08362003B2
Procedure details
To a solution of 4.2 g (24 mmol) of dimethyl 3-oxopentanedioate and 2.7 ml (48 mmol) of ethylene glycol in 50 mL of methylene chloride was added 12 mL (96 mmol) of TMSCl at room temperature. The reaction mixture was stirred at 50° C. for 3 days. The reaction was quenched with saturated NaHCO3 aqueous solution. The aqueous layer was extracted with ether. The combined organic layers were washed with brine, dried over Na2SO4, evaporated under reduced pressure. Chromatography on silica gel gave the desired product, dimethyl dioxolane-2,2-diyl)diacetate (2.6 g, 12 mmol, yield: 50%): MS (m/e): 219 (M+1)+.
Name
Name
Yield
50%
Identifiers
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REACTION_CXSMILES
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[O:1]=[C:2]([CH2:8][C:9]([O:11][CH3:12])=[O:10])[CH2:3][C:4]([O:6][CH3:7])=[O:5].[CH2:13](O)[CH2:14][OH:15].C[Si](Cl)(C)C>C(Cl)Cl>[O:1]1[CH2:13][CH2:14][O:15][C:2]1([CH2:3][C:4]([O:6][CH3:7])=[O:5])[CH2:8][C:9]([O:11][CH3:12])=[O:10].[CH3:8][C:2]([CH2:3][C:4]([OH:6])=[O:5])=[O:1]
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Inputs
Step One
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Name
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|
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Quantity
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4.2 g
|
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Type
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reactant
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|
Smiles
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O=C(CC(=O)OC)CC(=O)OC
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Name
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Quantity
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2.7 mL
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Type
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reactant
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Smiles
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C(CO)O
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Name
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|
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Quantity
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12 mL
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Type
|
reactant
|
|
Smiles
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C[Si](C)(C)Cl
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|
Name
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|
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Quantity
|
50 mL
|
|
Type
|
solvent
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|
Smiles
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C(Cl)Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
|
50 °C
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at 50° C. for 3 days
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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The reaction was quenched with saturated NaHCO3 aqueous solution
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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The aqueous layer was extracted with ether
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WASH
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Type
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WASH
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|
Details
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The combined organic layers were washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
evaporated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
3 d |
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Name
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|
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Type
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product
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|
Smiles
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O1C(OCC1)(CC(=O)OC)CC(=O)OC
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|
Name
|
|
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Type
|
product
|
|
Smiles
|
CC(=O)CC(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 12 mmol | |
| AMOUNT: MASS | 2.6 g | |
| YIELD: PERCENTYIELD | 50% | |
| YIELD: CALCULATEDPERCENTYIELD | 100% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
